![molecular formula C12H12Cl2O3 B1360705 6-(2,5-Dichlorophenyl)-6-oxohexanoic acid CAS No. 870287-01-7](/img/structure/B1360705.png)
6-(2,5-Dichlorophenyl)-6-oxohexanoic acid
Overview
Description
6-(2,5-Dichlorophenyl)-6-oxohexanoic acid, or DCOOH, is a compound of interest in the fields of scientific research and laboratory experiments. It is a derivative of hexanoic acid, an organic compound found naturally in some plants, and is composed of two chlorine atoms and an oxygen atom bonded to the hexanoic acid backbone. DCOOH is of particular interest due to its unique properties, as it is both a strong acid and a strong oxidizing agent.
Scientific Research Applications
Crystal Structures and Hydrogen-Bond Networks
6-(2,5-Dichlorophenyl)-6-oxohexanoic acid has been studied for its crystal structures. Feeder and Jones (1994) examined the hydrogen-bond networks in the crystal structures of similar compounds, which can be fundamental to understanding the properties of this compound (Feeder & Jones, 1994).
Mass Spectrometric Characterization
Research involving monocarboxylic acids related to this compound has been conducted, particularly in the mass spectrometric characterization of small oxocarboxylic acids. Kanawati et al. (2007) conducted detailed studies on compounds like 5-oxohexanoic acid and 6-oxoheptanoic acid, which can provide insights into the fragmentation behavior and structural analysis of this compound (Kanawati et al., 2007).
Molecular Docking and Vibrational Studies
The compound has been explored in molecular docking and vibrational studies. Vanasundari et al. (2018) conducted spectroscopic and structural investigations of similar compounds, providing insights into the stability, reactivity, and potential biological activities of this compound (Vanasundari et al., 2018).
Organic Synthesis Applications
Studies on related compounds have provided insights into their use in organic synthesis. For instance, the ozonolytic cleavage of cyclohexene to produce compounds like methyl 6-oxohexanoate and similar derivatives indicates potential synthetic applications for this compound (Claus & Schreiber, 2003).
Enzymatic Production Methods
Research has also been focused on the enzymatic production of related compounds. Yamada et al. (2017) developed a method for producing 6-oxohexanoic acid from 6-aminohexanoic acid, suggesting potential enzymatic methods for producing derivatives of this compound (Yamada et al., 2017).
Properties
IUPAC Name |
6-(2,5-dichlorophenyl)-6-oxohexanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12Cl2O3/c13-8-5-6-10(14)9(7-8)11(15)3-1-2-4-12(16)17/h5-7H,1-4H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JODYYXOXZXMYIF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)CCCCC(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80645418 | |
Record name | 6-(2,5-Dichlorophenyl)-6-oxohexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80645418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
870287-01-7 | |
Record name | 6-(2,5-Dichlorophenyl)-6-oxohexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80645418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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